Cas no 54292-07-8 (9,10-Anthracenedione, 1-amino-2,3-dimethyl-4-nitro-)

• Product Name: 9,10-Anthracenedione, 1-amino-2,3-dimethyl-4-nitro-
• CAS No: 54292-07-8
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 354966
• PubChem ID: 4637536
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-amino-2,3-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-amino-2,3-dimethyl-4-nitro-
• 1-amino-2,3-dimethyl-4-nitroanthracene-9,10-dione
• NSC627541
• 1-Amino-2,3-dimethyl-4-nitroanthra-9,10-quinone
• 54292-07-8
• CHEMBL1996633
• NCI60_008779
• DTXSID10405062
• NSC-627541
• 1-amino-2,3-dimethyl-4-nitro-anthracene-9,10-dione

• Inchi： 1S/C16H12N2O4/c1-7-8(2)14(18(21)22)12-11(13(7)17)15(19)9-5-3-4-6-10(9)16(12)20/h3-6H,17H2,1-2H3
• InChI Key： YHEAZSDRUOKHIW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C(C)=C(C)C(=C21)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 296.07976
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones